Cas no 2172615-40-4 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazepane-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazepane-2-carboxylic acid
• CAS No: 2172615-40-4
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6274029
• PubChem ID: 165585567
• Update Time: 2025-05-25

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazepane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazepane-2-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]azepane-2-carboxylic acid
• EN300-1530563
• 2172615-40-4

• Inchi： 1S/C27H30N2O5/c1-18(25(30)29-16-8-2-3-13-24(29)26(31)32)14-15-28-27(33)34-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,14,23-24H,2-3,8,13,15-17H2,1H3,(H,28,33)(H,31,32)/b18-14+
• InChI Key： WFFHZTBUWDMKJM-NBVRZTHBSA-N
• SMILES： O(C(NC/C=C(\C)/C(N1CCCCCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazepane-2-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazepane-2-carboxylic acid (CAS No. 2172615-40-4)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazepane-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2172615-40-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functional groups that are of particular interest for their potential biological activities. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an azepane core suggests a high degree of molecular complexity, which is often associated with compounds designed to interact with biological targets in a highly specific manner.

The structure of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazepane-2-carboxylic acid exhibits a blend of features that make it a promising candidate for further exploration in drug discovery. The fluorenyl group, known for its stability and rigidity, contributes to the compound's overall conformational stability, which is a critical factor in determining its bioavailability and binding affinity. Additionally, the azepane ring introduces a three-dimensional scaffold that can be tailored to fit specific binding pockets within biological macromolecules. This structural motif has been widely studied for its potential applications in the development of central nervous system (CNS) drugs, due to its ability to cross the blood-brain barrier and interact with neurotransmitter receptors.

In recent years, there has been a growing interest in the development of novel therapeutics that target neurological disorders. The biological activity of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylazepane-2-carboxylic acid has been investigated in several preclinical studies, where it has shown promise as a potential modulator of key neurotransmitter systems. Specifically, the compound has been found to exhibit interactions with serotonin receptors, which are implicated in conditions such as depression, anxiety, and obsessive-compulsive disorder. The fluorenylmethoxycarbonyl group is particularly noteworthy, as it serves as a pharmacophore that enhances binding affinity while minimizing off-target effects.

Moreover, the pharmacokinetic properties of this compound have been carefully evaluated to ensure optimal therapeutic efficacy. Studies have demonstrated that 1-4-(\\({(9H-fluoren\\{-9\\}-yl)methoxycarbonyl}\\)amino\\)-2-methylbut\\{-2\\}-enoylazepane\\{-2\\}-carboxylic acid (CAS No. 2172615\\{-40\\}-4) exhibits favorable solubility profiles and metabolic stability, which are essential characteristics for any drug candidate intended for clinical use. These properties not only enhance the compound's bioavailability but also reduce the likelihood of adverse side effects. Additionally, the compound's ability to undergo proteolytic degradation suggests that it can be designed to exhibit controlled-release mechanisms, further improving its therapeutic potential.

The synthesis of 1-(4-(fluoren\\{-9\\}-yl)methoxycarbonylamino)-2-methylbut\\{-2\\}-enoylazepane\\{-2\\}-carboxylic acid (CAS No. 2172615\\{-40\\}-4) has been optimized to ensure high yield and purity, which are critical factors in pharmaceutical manufacturing. The synthetic route involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. Each step is meticulously designed to preserve the integrity of the core structural motifs while introducing the necessary functional groups for biological activity. Advanced spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography have been employed to confirm the structural identity and purity of the final product.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions between 1-(4-(fluoren(-9)-yl)methoxycarbonylamino)-2-methylbut(-2)-enoylazepane(-2)-carboxylic acid (CAS No. 2172615(-40)-4) and biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein receptors, including those involved in neurotransmitter signaling pathways. These computational insights have guided experimental efforts aimed at optimizing the compound's pharmacological profile. For instance, modifications to the fluorenylmethoxycarbonyl group have been explored to enhance binding affinity while reducing potential toxicity.

The potential applications of this compound extend beyond neurological disorders. Preliminary research suggests that it may also exhibit activity against other conditions such as inflammation and autoimmune diseases. The presence of multiple functional groups provides opportunities for further derivatization, allowing researchers to tailor the molecule's properties for specific therapeutic needs. For example, incorporating additional polar or hydrophobic substituents can modify its solubility and membrane permeability, thereby optimizing its delivery across biological barriers.

In conclusion,1-(4-(fluoren(-9)-yl)methoxycarbonylamino)-2-methylbut(-2)-enoylazepane(-2)-carboxylic acid (CAS No. 2172615(-40)-4) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. Its synthesis has been refined through rigorous optimization processes, ensuring high quality and consistency for further research and development purposes. As our understanding of molecular interactions continues to evolve,this compound holds considerable potential as a lead structure for novel therapeutics targeting neurological disorders and other diseases characterized by dysregulated neurotransmitter systems.